Cas no 2095396-19-1 (Cyclopropanecarboxylic acid, 3-(aminomethyl)-2,2-difluoro-, methyl ester, (1S,3R)-)

• Product Name: Cyclopropanecarboxylic acid, 3-(aminomethyl)-2,2-difluoro-, methyl ester, (1S,3R)-
• CAS No: 2095396-19-1
• MF: C₆H₉F₂NO₂
• MW: 165.13796877861
• CID: 5255329
• Update Time: 2025-10-29

Cyclopropanecarboxylic acid, 3-(aminomethyl)-2,2-difluoro-, methyl ester, (1S,3R)- Chemical and Physical Properties

Names and Identifiers

• Cyclopropanecarboxylic acid, 3-(aminomethyl)-2,2-difluoro-, methyl ester, (1S,3R)-

• Inchi： 1S/C6H9F2NO2/c1-11-5(10)4-3(2-9)6(4,7)8/h3-4H,2,9H2,1H3/t3-,4-/m0/s1
• InChI Key： OYIFJSOOGJAEAW-IMJSIDKUSA-N
• SMILES： [C@@H]1(C(OC)=O)[C@H](CN)C1(F)F

Additional information on Cyclopropanecarboxylic acid, 3-(aminomethyl)-2,2-difluoro-, methyl ester, (1S,3R)-

Cyclopropanecarboxylic Acid, 3-(Aminomethyl)-2,2-Difluoro-, Methyl Ester, (1S,3R)-

The compound Cyclopropanecarboxylic Acid, 3-(Aminomethyl)-2,2-Difluoro-, Methyl Ester, (1S,3R)- (CAS No. 2095396-19-1) is a highly specialized organic molecule with significant potential in various fields of chemistry and materials science. This compound is characterized by its unique cyclopropane ring structure, which is a three-membered ring with high ring strain and reactivity. The presence of the aminomethyl group and difluoro substituents introduces additional functional complexity and reactivity to the molecule.

Recent studies have highlighted the importance of cyclopropane-containing compounds in drug discovery and organic synthesis. The cyclopropane ring serves as a versatile scaffold for constructing bioactive molecules due to its unique geometric and electronic properties. The methyl ester group in this compound further enhances its stability and solubility, making it suitable for various chemical transformations.

The stereochemistry of the compound, specifically the (1S,3R) configuration, plays a crucial role in determining its physical and chemical properties. Stereoisomers often exhibit different biological activities and reactivities, making this compound a valuable tool in asymmetric synthesis and enantioselective catalysis. Researchers have recently explored the use of such compounds in designing novel catalysts for industrial applications.

In terms of synthesis, the compound can be prepared through a combination of cyclopropanation reactions and subsequent functionalization steps. The introduction of the aminomethyl group typically involves nucleophilic substitution or addition reactions, while the difluoro substituents can be introduced via electrophilic fluorination methods. These synthetic routes are highly efficient and have been optimized in recent years to improve yield and purity.

The application of this compound extends beyond traditional organic synthesis. It has shown promise in materials science as a precursor for advanced polymers and coatings. The combination of the cyclopropane ring, aminomethyl group, and difluoro substituents provides unique mechanical and thermal properties to the resulting materials. Recent research has demonstrated its potential in developing high-performance adhesives and sealants.

Furthermore, this compound has garnered attention in the field of medicinal chemistry due to its potential as a lead compound for drug development. The cyclopropane ring offers a rigid structure that can be exploited to design molecules with specific pharmacokinetic profiles. The aminomethyl group adds versatility by enabling further functionalization to target specific biological pathways.

In conclusion, Cyclopropanecarboxylic Acid, 3-(Aminomethyl)-2,2-Difluoro-, Methyl Ester, (1S,3R)- (CAS No. 2095396-19-1) is a multifaceted compound with applications spanning organic synthesis, materials science, and medicinal chemistry. Its unique structure and stereochemistry make it an invaluable tool for researchers seeking to develop innovative solutions across these disciplines.